N-(2,4-dichlorophenyl)-2-[4-(2-furoyl)-1-piperazinyl]acetamide

• IUPAC Name: N-(2,4-dichlorophenyl)-2-[4-(furan-2-carbonyl)piperazin-1-yl]acetamide
• InChI: InChI=1S/C17H17Cl2N3O3/c18-12-3-4-14(13(19)10-12)20-16(23)11-21-5-7-22(8-6-21)17(24)15-2-1-9-25-15/h1-4,9-10H,5-8,11H2,(H,20,23)
• InChI Key: OTRJHYZTSYZOCO-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC(=O)NC2=C(C=C(C=C2)Cl)Cl)C(=O)C3=CC=CO3
• Molecular Formula: C17H17Cl2N3O3
• Molecular Weight: 382.2 g/mol

Description

N-(2,4-dichlorophenyl)-2-[4-(2-furoyl)-1-piperazinyl]acetamide, commonly known as DFU, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. DFU is a selective antagonist for the sigma-1 receptor, which is a protein found in the central nervous system and has been implicated in various physiological and pathological processes.

Scientific Research Applications

DFU has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders. It has been shown to have neuroprotective effects in animal models of Alzheimer's disease, Parkinson's disease, and stroke. DFU has also been found to have anxiolytic and antidepressant effects in animal models of anxiety and depression.

Mechanism of Action

DFU acts as a selective antagonist for the sigma-1 receptor, which is a chaperone protein that regulates various cellular processes, including calcium signaling, protein folding, and cell survival. By antagonizing the sigma-1 receptor, DFU modulates these cellular processes and exerts its neuroprotective and neuromodulatory effects.
Biochemical and Physiological Effects
DFU has been shown to modulate various neurotransmitter systems, including dopamine, serotonin, and glutamate. It has also been found to increase the expression of neurotrophic factors, such as brain-derived neurotrophic factor (BDNF), which promotes neuronal survival and plasticity. DFU has been shown to reduce oxidative stress and inflammation, which are implicated in various neurological and psychiatric disorders.

Advantages and Limitations for Lab Experiments

DFU has several advantages for lab experiments, including its high selectivity for the sigma-1 receptor, its ability to cross the blood-brain barrier, and its low toxicity. However, DFU has some limitations, including its relatively low potency and its limited solubility in aqueous solutions.

Future Directions

DFU has shown promising results in preclinical studies, and there is a growing interest in its potential therapeutic applications. Future research could focus on optimizing the synthesis method of DFU to improve its potency and solubility. Additionally, further studies are needed to elucidate the molecular mechanisms underlying the neuroprotective and neuromodulatory effects of DFU. Clinical trials are also needed to evaluate the safety and efficacy of DFU in humans for various neurological and psychiatric disorders.
Conclusion
In conclusion, DFU is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. DFU acts as a selective antagonist for the sigma-1 receptor and has been shown to have neuroprotective and neuromodulatory effects in various neurological and psychiatric disorders. DFU has several advantages for lab experiments, but also has some limitations. Future research could focus on optimizing the synthesis method of DFU and elucidating its molecular mechanisms to further explore its therapeutic potential.

Synthesis Methods

DFU can be synthesized through a multi-step process that involves the condensation of 2,4-dichlorophenylacetic acid with furoylpiperazine, followed by the reduction of the resulting imide with sodium borohydride. The final product is obtained after recrystallization from ethanol.